Cas no 898793-71-0 (2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone)
898793-71-0 structure
Product Name:2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
CAS No:898793-71-0
MF:C20H22O3
MW:310.386886119843
CID:1946903
PubChem ID:24726280
Update Time:2025-04-21
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 2'-CARBOETHOXY-3-(2,4-DIMETHYLPHENYL)PROPIOPHENONE
- ethyl 2-[3-(2,4-dimethylphenyl)propanoyl]benzoate
- LogP
- AKOS016021758
- 898793-71-0
- DTXSID30644673
- MFCD03843669
- 2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
-
- MDL: MFCD03843669
- Inchi: 1S/C20H22O3/c1-4-23-20(22)18-8-6-5-7-17(18)19(21)12-11-16-10-9-14(2)13-15(16)3/h5-10,13H,4,11-12H2,1-3H3
- InChI Key: ODFYFIDCAPZHDR-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C(=O)OCC)CCC1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 310.15689456Da
- Monoisotopic Mass: 310.15689456Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 43.4Ų
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C010292-250mg |
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone |
898793-71-0 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C010292-500mg |
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone |
898793-71-0 | 500mg |
$ 735.00 | 2022-06-06 | ||
| Fluorochem | 206422-1g |
2'-carboethoxy-3-(2,4-dimethylphenyl)propiophenone |
898793-71-0 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 206422-2g |
2'-carboethoxy-3-(2,4-dimethylphenyl)propiophenone |
898793-71-0 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206422-5g |
2'-carboethoxy-3-(2,4-dimethylphenyl)propiophenone |
898793-71-0 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| A2B Chem LLC | AD12719-1g |
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone |
898793-71-0 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD12719-2g |
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone |
898793-71-0 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD12719-5g |
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone |
898793-71-0 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649407-1g |
Ethyl 2-(3-(2,4-dimethylphenyl)propanoyl)benzoate |
898793-71-0 | 98% | 1g |
¥7212.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649407-2g |
Ethyl 2-(3-(2,4-dimethylphenyl)propanoyl)benzoate |
898793-71-0 | 98% | 2g |
¥14479.00 | 2024-04-26 |
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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